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Introduction

Tat-cPE-CBD3-A6K, hereafter referred to as Tat-CBD3-A6K, is a cell-penetrating peptide with
significant neuroprotective properties, making it a valuable tool in neuroscience research,
particularly in studies of ischemic stroke, excitotoxicity, and neuropathic pain. This peptide is
derived from the Collapsin Response Mediator Protein 2 (CRMPZ2), a protein involved in
neuronal development and signaling. Tat-CBD3-A6K is a modified version of the CRMP2
calcium channel binding domain 3 (CBD3) peptide, featuring a single amino acid substitution
(A6K) that enhances its efficacy. The peptide is fused to the Tat protein transduction domain
from HIV, which facilitates its entry into cells, including neurons.

The primary mechanism of action of Tat-CBD3-A6K involves the modulation of calcium channel
activity. It has been shown to inhibit N-type (CaV2.2) and T-type voltage-gated calcium
channels, as well as N-methyl-D-aspartate (NMDA) receptor-mediated calcium influx.[1][2] By
reducing excessive calcium entry into neurons, Tat-CBD3-A6K mitigates the downstream
pathological events associated with excitotoxicity, such as neuronal apoptosis and cell death,
which are key contributors to brain damage in conditions like ischemic stroke.[3]
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Furthermore, related research on peptides that disrupt protein-protein interactions at the
postsynaptic density highlights a complementary neuroprotective strategy. Peptides like Tat-N-
dimer, which uncouple the interaction between neuronal nitric oxide synthase (nNOS) and
postsynaptic density protein-95 (PSD-95), have also demonstrated significant neuroprotection
in models of stroke by reducing excitotoxic damage.[4] This underscores the therapeutic
potential of targeting key protein interaction nodes in excitotoxic signaling cascades.

These application notes provide an overview of the utility of Tat-CBD3-A6K in neuroscience
research and detailed protocols for its application in key in vitro and in vivo experimental
models.

Data Presentation

The following tables summarize the quantitative data on the efficacy of Tat-CBD3-A6K and
related peptides from various experimental studies.

Table 1: In Vitro Efficacy of Tat-CBD3 and Related Peptides

. Experimental o
Peptide Model Measured Effect Quantitative Result
ode

Rat Dorsal Root o
) Reduction in Ca2+ )
Tat-CBD3 Ganglion (DRG) ~60% reduction[2]
currents
Neurons

Inhibition of NMDA-
Tat-CBD3 Rat Cortical Neurons ) ) ~64% inhibition
mediated Ca2+ influx

Reduction in action Significant reduction
Tat-CBD3-A6K Rat DRG Neurons o
potential firing at 10 pM[1]
SH-SY5Y cells Protection from cell Significant
ST2-104 (R9-CBD3) o .
(glutamate toxicity) death protection[3]
SH-SY5Y cells Reduction in Significant
ST2-104 (R9-CBD3) ) )
(glutamate-induced) intracellular Ca2+ decrease][3]

Table 2: In Vivo Efficacy of Tat-CBD3 and Related Peptides
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Peptide Animal Model Measured Effect Quantitative Result
Rat (MCAO model of Reduction in infarct Significant

ST2-104 (R9-CBD3) _
stroke) volume reduction[3]
Rat (MCAO model of Improvement in Significant

ST2-104 (R9-CBD3)
stroke)

neurological score

improvement[3]

Mouse (pMCAO

model of stroke)

Tat-N-dimer

Reduction in infarct

volume

~40% reduction[4]

Rat (focal cerebral I/R
Tat-14-3-3¢
model)

Reduction in infarct

volume

Significant reduction
at 10 mg/kg[4]

Signaling Pathways and Experimental Workflows
Signaling Pathway of Tat-CBD3-A6K in Neuroprotection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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